Cas no 51226-14-3 (3-(2-methyl-1,3-dioxolan-2-yl)aniline)

• Product Name: 3-(2-methyl-1,3-dioxolan-2-yl)aniline
• CAS No: 51226-14-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00020904
• CID: 376198
• PubChem ID: 292913
• Update Time: 2025-05-21

3-(2-methyl-1,3-dioxolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(2-methyl-1,3-dioxolan-2-yl)-
• 3-(2-METHYL-1,3-DIOXOLAN-2-YL)ANILINE
• 3-(2-methyl-1,3-dioxolan-2-yl)Benzenamine
• 2-(3-amino)phenyl-2-methyl-1,3-dioxolane
• 3-(2-methyl-[1,3]dioxolan-2-yl)phenylamine
• 3-(2-Methyl-1,3-dioxolane-2-yl)aniline
• methyldioxolanylaniline
• NSC-159111
• J-510531
• A871338
• FT-0680689
• NSC159111
• EN300-232303
• SMR001821401
• MLS003106499
• MFCD00020904
• SCHEMBL3212086
• 51226-14-3
• CS-0215295
• 8X-0600
• DTXSID50303573
• AKOS005071450
• ZXMQVZUQYHIOKO-UHFFFAOYSA-N
• BCA22614
• DA-25339
• STL414745
• 3-(2-methyl-1,3-dioxolan-2-yl)aniline

• MDL： MFCD00020904
• Inchi： 1S/C10H13NO2/c1-10(12-5-6-13-10)8-3-2-4-9(11)7-8/h2-4,7H,5-6,11H2,1H3
• InChI Key： ZXMQVZUQYHIOKO-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 72-74°C
• Boiling Point: 319.5±37.0 °C at 760 mmHg
• Flash Point: 160.7±33.8 °C
• Refractive Index: 1.559
• PSA: 44.48000
• LogP: 2.06950
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-methyl-1,3-dioxolan-2-yl)aniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-methyl-1,3-dioxolan-2-yl)aniline

Introduction to 3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline (CAS No. 51226-14-3)

3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline (CAS No. 51226-14-3) is a versatile organic compound that has garnered significant attention in both academic and industrial research due to its unique chemical properties and potential applications. This compound belongs to the class of anilines, which are aromatic amines with a phenyl group attached to an amine functional group. The presence of the dioxolane ring in its structure introduces additional complexity and functionality, making it a valuable building block in organic synthesis.

The dioxolane moiety in 3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline is a five-membered cyclic ether that can participate in various chemical reactions, including nucleophilic substitutions and additions. This makes the compound highly reactive and suitable for use in the synthesis of more complex molecules. Recent studies have highlighted its potential as an intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials.

One of the most notable aspects of 3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline is its ability to undergo selective transformations under specific reaction conditions. For instance, researchers have demonstrated that the compound can be efficiently converted into other valuable derivatives through catalytic hydrogenation or oxidation reactions. These findings underscore its utility in the development of novel chemical processes.

In terms of applications, 3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline has been explored for its role in drug discovery. Its structure allows for the incorporation of bioactive groups, making it a promising candidate for the development of new therapeutic agents. Recent advancements in medicinal chemistry have leveraged this compound's unique properties to design molecules with enhanced pharmacokinetic profiles.

The synthesis of 3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline involves a multi-step process that typically begins with the preparation of the dioxolane precursor. This is followed by nucleophilic substitution or coupling reactions to introduce the aniline group. The optimization of these steps has been a focus of recent research efforts, with scientists aiming to improve yield and reduce production costs.

From an environmental standpoint, understanding the fate and behavior of 3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline in various ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in natural systems.

In conclusion, 3-(2-Methyl-1,3-Dioxolan-2-Yl)Aniline (CAS No. 51226-14-3) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application development, position it as a key player in modern organic chemistry.